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Compound of Interest

Compound Name: 5-Amino-2-methoxybenzoic Acid

Cat. No.: B1338296 Get Quote

Technical Support Center: 2-Amino-5-
methoxybenzoic Acid
This technical support center provides essential safety information, handling protocols, and

troubleshooting guidance for researchers, scientists, and drug development professionals

working with 2-Amino-5-methoxybenzoic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-5-methoxybenzoic acid?

A1: 2-Amino-5-methoxybenzoic acid is considered a hazardous substance. The primary

hazards include:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][3]

Harmful if Swallowed: It is harmful if swallowed.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: Appropriate PPE is crucial to ensure safety. The recommended PPE includes:

Eye Protection: Chemical safety goggles or a face shield.[4][5][6]

Hand Protection: Chemically resistant gloves such as nitrile rubber, butyl rubber, or

polychloroprene.[3][4]

Respiratory Protection: For procedures that may generate dust, a NIOSH/MSHA-approved

N95 dust mask or working under a certified chemical fume hood is necessary.[7]

Body Protection: A standard laboratory coat or overalls.[4][5]

Q3: What are the proper storage conditions for 2-Amino-5-methoxybenzoic acid?

A3: To ensure the stability and integrity of the compound, it should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[8][9][10] For long-term storage, refrigeration at

0-8 °C is recommended.[11]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is critical in case of exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do so. Seek medical attention.[1][8]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention if irritation persists.[8][12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[8][12]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[1][8]

Q5: What are the incompatible materials to avoid?

A5: Avoid contact with strong oxidizing agents.[8]
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Troubleshooting Guide
Issue Possible Cause Solution

Compound has changed color

(e.g., darkened)

Exposure to air, light, or

contaminants over time.

While a slight color change

may not affect all experiments,

it is best to use a fresh,

properly stored batch for

sensitive applications to

ensure reproducibility. Discard

the old batch according to

hazardous waste disposal

regulations.

Difficulty dissolving the

compound

Incorrect solvent, insufficient

mixing, or low temperature.

Consult literature for the

appropriate solvent. Use

gentle heating or sonication to

aid dissolution. Ensure the

solvent is pure and the

compound has not degraded.

Inconsistent experimental

results

Impurities in the compound,

improper handling, or

degradation.

Use a high-purity grade of the

compound (e.g., ≥98%).[11]

Ensure accurate weighing and

consistent handling

procedures. Store the

compound under the

recommended conditions to

prevent degradation.

Quantitative Data
Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₉NO₃ [1][11]

Molecular Weight 167.16 g/mol [1][11]

Melting Point 148-152 °C [11]

Appearance Grey to brown solid [11]

Hazard Classifications

Classification Code Description Source

Acute toxicity, Oral H302 Harmful if swallowed [1]

Skin irritation H315 Causes skin irritation [1][2]

Eye irritation H319
Causes serious eye

irritation
[1][2]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[1][3]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of 2-Amino-5-

methoxybenzoic acid.

Preparation and Engineering Controls:

Ensure a calibrated analytical balance is available.

Work within a certified chemical fume hood to minimize inhalation exposure.[7]

Confirm that a safety shower and eyewash station are readily accessible.[7]
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Personal Protective Equipment (PPE) Inspection:

Inspect all PPE (safety goggles, lab coat, and chemically resistant gloves) for any damage

before use.

Handling and Weighing:

Allow the container of 2-Amino-5-methoxybenzoic acid to equilibrate to room temperature

before opening to prevent moisture condensation.[10]

Carefully weigh the desired amount of the solid compound, avoiding dust generation.

Dissolution:

Add the weighed solid to a suitable volumetric flask.

Add the chosen solvent (e.g., DMSO, DMF) incrementally, swirling gently to dissolve the

compound.

If necessary, use a sonicator to aid dissolution.[10]

Once fully dissolved, add the solvent to the final volume mark.

Storage:

Transfer the solution to a clearly labeled, tightly sealed container.

For short-term storage, keep at room temperature. For longer-term storage, refer to

specific stability data, but refrigeration is generally advisable.[10]
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General Workflow for Handling 2-Amino-5-methoxybenzoic Acid

Preparation

Handling

Post-Handling

1. Inspect PPE

2. Prepare Workspace
(Fume Hood, Eyewash)

3. Acclimatize Reagent

4. Weigh Compound

5. Dissolve in Solvent

6. Store or Use Solution

7. Clean Workspace

8. Dispose of Waste

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Amino-5-methoxybenzoic acid.
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First Aid for Accidental Exposure

First Aid for Accidental Exposure

First Aid for Accidental Exposure

Accidental Exposure

Skin Contact Eye Contact Inhalation Ingestion

Wash with Soap & Water Rinse with Water (15 min) Move to Fresh Air Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid decision tree for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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